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Compound of Interest

Compound Name: Monocrotophos

Cat. No.: B1676717

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and
physical properties of technical grade monocrotophos. The information is presented to
support research, scientific analysis, and professionals in drug development. All quantitative
data is summarized in structured tables for ease of comparison, and detailed methodologies for
key experiments are provided.

Chemical and Physical Properties

Technical grade monocrotophos is a reddish-brown solid with a mild ester-like odor.[1][2] It is
an organophosphate insecticide that acts as a cholinesterase inhibitor.[1][3][4] The technical
product's purity is typically around 75-80% of the (E)-isomer of monocrotophos. The key
chemical and physical properties are summarized in the tables below.

Table 1: General and Physical Properties of Technical
Grade Monocrotophos
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Chemical Name

dimethyl (E)-1-methyl-2-

(methylcarbamoyl)vinyl

[2]

phosphate
CAS Number 6923-22-4 [1][5]
Molecular Formula C7H14NOsP [2]
Molecular Weight 223.16 g/mol [2]
Appearance Reddish-brown solid [1][2]
Odor Mild ester-like [1112]
Melting Point 25-30 °C [1][6]
Boiling Point 125 °C at 0.0005 mmHg [2][7]
Density 1.22 g/cm3 at 20 °C [2][3]

Vapor Pressure

2.9x10*Paat 20 °C

[381el

Table 2: Solubility and Partition Coefficient of Technical
Grade Monocrotophos
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Property Value References

Solubility in Water Miscible (1 kg/L at 20 °C) [21[7]

Solubility in Organic Solvents

(at 20 °C)
Acetone 700 g/kg [2]
Methanol 1 kg/kg [2]
Ethanol Soluble [1][2]
Dichloromethane 800 g/kg [2]
Toluene 60 g/kg [2]
n-Octanol 250 g/kg [2]
Kerosene and Diesel Oil Sparingly soluble [2]

Octanol-Water Partition
N -0.22 [10][11]
Coefficient (log P)

Experimental Protocols

The determination of the chemical and physical properties of technical grade monocrotophos
follows standardized international methods, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure data consistency
and reliability across different laboratories.

Melting Point Determination (OECD Guideline 102)

The melting point of technical grade monocrotophos is determined using the capillary method.

e Apparatus: A melting point apparatus with a heating block and a thermometer, or a
differential scanning calorimeter (DSC).

e Procedure:

o Asmall, finely powdered sample of technical grade monocrotophos is packed into a
capillary tube, sealed at one end, to a height of 2-4 mm.
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o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated at a constant and slow rate (e.g., 1 °C/min).

o The temperatures at which the substance begins to melt and at which it is completely
molten are recorded. The range between these two temperatures is the melting range.

o For DSC, the sample is heated in a crucible at a controlled rate, and the onset and peak of
the endothermic melting transition are recorded.

Boiling Point Determination (OECD Guideline 103)

The boiling point is determined using an ebulliometer or by the dynamic method.
o Apparatus: An ebulliometer or a dynamic vapor pressure apparatus.

e Procedure (Dynamic Method):

[e]

The sample is placed in a vessel connected to a pressure-regulating system and a
temperature-measuring device.

[e]

The pressure in the system is reduced and then slowly increased.

o

The temperature at which the substance begins to boil is recorded at various pressures.

[¢]

The boiling points at different pressures are extrapolated to determine the normal boiling
point at atmospheric pressure (101.325 kPa).[1]

Vapor Pressure Determination (OECD Guideline 104)

The vapor pressure of monocrotophos can be determined using the gas saturation method or
the effusion method.

o Apparatus: A gas saturation system with a temperature-controlled sample holder, a carrier
gas supply, and a trapping system, or a Knudsen effusion apparatus.

e Procedure (Gas Saturation Method):
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o A stream of inert gas (e.g., nitrogen) is passed over the surface of the technical grade
monocrotophos sample at a known, constant temperature and flow rate.

o The gas becomes saturated with the vapor of the substance.

o The amount of substance transported by the gas is collected in a trap and quantified using
a suitable analytical method (e.g., gas chromatography).

o The vapor pressure is calculated from the amount of substance collected, the volume of
gas passed, and the temperature.

Water Solubility Determination (OECD Guideline 105)

The flask method is suitable for determining the high water solubility of monocrotophos.

o Apparatus: A thermostatically controlled water bath, flasks with stoppers, and an analytical
instrument for quantification (e.g., HPLC or GC).

e Procedure:

o An excess amount of technical grade monocrotophos is added to a known volume of
distilled water in a flask.

o The flask is agitated in a thermostatically controlled water bath at a constant temperature
(e.g., 20 °C) until equilibrium is reached.

o The solution is then centrifuged or filtered to remove undissolved particles.

o The concentration of monocrotophos in the clear aqueous phase is determined by a
suitable analytical method.

o The experiment is repeated until consistent solubility values are obtained.[5]

Octanol-Water Partition Coefficient (log P) Determination
(OECD Guideline 107, 117, or 123)

The Shake-Flask Method (OECD 107) is a common technique for determining the log P value.
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» Apparatus: Centrifuge, mechanical shaker, and an analytical instrument for quantification.
e Procedure:
o A solution of technical grade monocrotophos is prepared in either n-octanol or water.

o A known volume of this solution is placed in a vessel with a known volume of the other
solvent (n-octanol or water). The n-octanol and water used are mutually saturated
beforehand.

o The vessel is shaken in a mechanical shaker at a constant temperature until partitioning
equilibrium is reached.

o The mixture is then centrifuged to separate the n-octanol and water phases.

o The concentration of monocrotophos in each phase is determined using a suitable
analytical method.

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase. The logarithm of P (log P) is then
reported.[12]

Density Determination (OECD Guideline 109)

For a solid like technical grade monocrotophos, the pycnometer method is appropriate.
o Apparatus: A pycnometer of known volume, an analytical balance.
e Procedure:

o The empty pycnometer is weighed.

o A sample of the technical grade monocrotophos is introduced into the pycnometer, and it
is weighed again to determine the mass of the sample.

o The pycnometer is then filled with a liquid of known density in which the substance is
insoluble and does not react (e.g., a hydrocarbon).
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o The pycnometer is weighed again.
o The volume of the sample is determined by the displacement of the liquid.

o The density is calculated as the mass of the sample divided by its volume.[7][13]

Signaling and Metabolic Pathways
Cholinesterase Inhibition Pathway

Monocrotophos exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE).
This inhibition leads to an accumulation of the neurotransmitter acetylcholine (ACh) in the
synaptic cleft, causing continuous stimulation of cholinergic receptors and resulting in
neurotoxicity.
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Caption: Mechanism of acetylcholinesterase inhibition by monocrotophos.

Metabolic Pathway of Monocrotophos

Monocrotophos undergoes several metabolic transformations in biological systems, primarily
through oxidation, hydrolysis, and demethylation. These processes generally lead to less toxic
metabolites that can be more readily excreted.
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Caption: Simplified metabolic pathway of monocrotophos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
e 10. OECD test n°104: Vapour pressure - Analytice [analytice.com]

e 11. oecd.org [oecd.org]

e 12. oecd.org [oecd.org]

e 13. acri.gov.tw [acri.gov.tw]

 To cite this document: BenchChem. [Technical Guide: Chemical and Physical Properties of
Technical Grade Monocrotophos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676717#chemical-and-physical-properties-of-
technical-grade-monocrotophos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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